Cas no 29879-69-4 (2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one)

• Product name: 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one
• CAS No: 29879-69-4
• MF: C₉H₉NO₂
• MW: 163.17326
• CID: 1110483
• PubChem ID: 2752588

2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one
• 3-hydroxy-2-methyl-2,3-dihydro-1H-isoindol-1-one
• Z108567058
• 1H-Isoindol-1-one, 2,3-dihydro-3-hydroxy-2-methyl-
• AKOS001160287
• 3-hydroxy-2-methyl-3H-isoindol-1-one
• 3-hydroxy-2-methylisoindolin-1-one
• SCHEMBL2173695
• SCHEMBL13206625
• AKOS016038071
• DB-408589
• HMS1789L15
• EN300-7814202
• 3-hydroxy-2-methyl-2,3-dihydroisoindol-1-one
• 3-hydroxy-2-methyl-1-isoindolinone
• 3-hydroxy-2-methyl-isoindolin-1-one
• CS-0261324
• 29879-69-4
• 3-hydroxy-2-methyl-2,3-dihydro-isoindol-1-one
• AK-830/25033063

• Inchi： InChI=1S/C9H9NO2/c1-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-5,8,11H,1H3
• InChI Key： UCEXMNLISKKYAE-UHFFFAOYSA-N
• SMILES： CN1C(C2=CC=CC=C2C1=O)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones